5-Amino-1-methyl-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile
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Overview
Description
5-amino-1-methyl-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile is a member of naphthalenes.
Scientific Research Applications
Synthesis of Polyfunctionally Substituted Derivatives
5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, a related compound, has been used as a precursor for synthesizing various pyrazolo[3,4-b][1,8]naphthyridines and pentaazacyclopenta[b]naphthalenes. These compounds are formed through initial additions to either the cyano or amino group followed by cyclization, demonstrating its utility in creating complex molecular structures (Aly, 2006).
Corrosion Inhibition Properties
Some derivatives of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile have been explored for their corrosion inhibition properties. They have shown potential in inhibiting corrosion on C-steel surfaces in acidic environments, highlighting their industrial applications in corrosion protection (Hameed et al., 2020).
Involvement in Unexpected Chemical Reactions
Research has documented the unexpected formation of pyrazolopyrimidines during attempts to obtain 5-substituted tetrazoles from carbonitriles, indicating the compound's propensity for unexpected reactions under certain conditions. This highlights the complexity and unpredictability of chemical reactions involving these compounds (Faria et al., 2013).
Synthesis of Novel Adenosine Analogs
The chemical modification of 4-nitrile group in a related compound, 5-amino-1-(2,3,5-tri-O-benzyl-β-D-ribofuranosyl)pyrazole-4-carbonitrile, led to the creation of new adenosine analogs. These compounds were evaluated for their cytotoxicity against various cell lines, demonstrating their potential in biomedical research (Berry et al., 1994).
Synthesis of Pyrazolo Derivatives for Corrosion Inhibition and Antimicrobial Applications
Pyrazole and pyrazolone derivatives, including those related to 5-Amino-1-methyl-3-(1-naphthalenylmethyl)-4-pyrazolecarbonitrile, have been synthesized and evaluated as corrosion inhibitors. They also demonstrated significant antimicrobial activities, suggesting their potential in multiple industrial applications (Sayed et al., 2018).
Properties
Molecular Formula |
C16H14N4 |
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Molecular Weight |
262.31 g/mol |
IUPAC Name |
5-amino-1-methyl-3-(naphthalen-1-ylmethyl)pyrazole-4-carbonitrile |
InChI |
InChI=1S/C16H14N4/c1-20-16(18)14(10-17)15(19-20)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8H,9,18H2,1H3 |
InChI Key |
IYMLKYIERCOLBI-UHFFFAOYSA-N |
SMILES |
CN1C(=C(C(=N1)CC2=CC=CC3=CC=CC=C32)C#N)N |
Canonical SMILES |
CN1C(=C(C(=N1)CC2=CC=CC3=CC=CC=C32)C#N)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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